4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid

• IUPAC Name: 4-[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethoxy]-3-methoxybenzoic acid
• InChI: InChI=1S/C16H18N2O5/c1-16(9-17,11-4-5-11)18-14(19)8-23-12-6-3-10(15(20)21)7-13(12)22-2/h3,6-7,11H,4-5,8H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: RJLYHKDHHQBBNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)COC2=C(C=C(C=C2)C(=O)O)OC
• Molecular Formula: C16H18N2O5
• Molecular Weight: 318.32 g/mol

Description

4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid, also known as CCME, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CCME is a derivative of benzoic acid and has been shown to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid is not fully understood. However, studies have suggested that 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid exerts its effects through the inhibition of various signaling pathways. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has been found to inhibit the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs), which are involved in the regulation of inflammation and cell survival. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has also been shown to activate the extrinsic and intrinsic apoptotic pathways, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has been shown to possess various biochemical and physiological effects. Studies have shown that 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid can reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has also been found to reduce the levels of lipid peroxidation and increase the levels of glutathione, which is an important antioxidant molecule. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has been shown to possess analgesic effects, reducing pain in animal models. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has also been found to possess anti-inflammatory effects, reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high yield. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid is also stable under normal laboratory conditions. However, 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to use in aqueous solutions. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid. One area of research is the development of new synthesis methods for 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid that can improve its solubility and stability. Another area of research is the investigation of the mechanism of action of 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid, which can provide insights into its therapeutic potential. Further studies are also needed to determine the safety and efficacy of 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid in human clinical trials. Finally, research is needed to investigate the potential of 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid for the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
In conclusion, 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has been shown to possess anti-inflammatory, analgesic, and antitumor properties. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has also been found to have a protective effect against oxidative stress-induced damage. The synthesis of 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid is easy and yields high purity and high yield of the final product. However, 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has some limitations for lab experiments, such as poor solubility in water and a short half-life. Future research on 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid should focus on the development of new synthesis methods, investigation of the mechanism of action, and determination of safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid involves the reaction of 3-methoxybenzoic acid with 1-cyano-1-cyclopropylethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with chloroformate to form the final product, 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid. The synthesis of 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antitumor properties. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has also been found to have a protective effect against oxidative stress-induced damage. Studies have shown that 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid can inhibit the production of pro-inflammatory cytokines and reduce the expression of inflammatory mediators. 4-{[(1-Cyano-1-cyclopropylethyl)carbamoyl]methoxy}-3-methoxybenzoic acid has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.